1-[4-(1H-tetrazol-5-yl)benzyl]-2-(1,3-thiazol-4-yl)-1H-benzimidazole

• IUPAC Name: 4-[1-[[4-(2H-tetrazol-5-yl)phenyl]methyl]benzimidazol-2-yl]-1,3-thiazole
• InChI: InChI=1S/C18H13N7S/c1-2-4-16-14(3-1)20-18(15-10-26-11-19-15)25(16)9-12-5-7-13(8-6-12)17-21-23-24-22-17/h1-8,10-11H,9H2,(H,21,22,23,24)
• InChI Key: WQIGILXJFDOWMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC3=CC=C(C=C3)C4=NNN=N4)C5=CSC=N5
• Molecular Formula: C18H13N7S
• Molecular Weight: 359.4 g/mol

Description

Tetrazoles are a class of synthetic organic compounds that contain a five-member ring of four nitrogen atoms and one carbon atom. They are known for their high nitrogen content and are often used in the production of explosives, pharmaceuticals, and other chemical products.

Synthesis Analysis

The synthesis of tetrazoles typically involves the reaction of azides with nitriles, a process known as the Huisgen cycloaddition. This reaction is often catalyzed by copper(I) or ruthenium(II) compounds.

Molecular Structure Analysis

Tetrazoles have a planar ring structure with alternating single and double bonds. The high nitrogen content contributes to their reactivity.

Chemical Reactions Analysis

Tetrazoles can undergo a variety of chemical reactions, including alkylation, acylation, and reduction. The specific reactions and their products depend on the substituents present on the tetrazole ring.

Physical And Chemical Properties Analysis

Tetrazoles are generally stable compounds with good thermal stability. They are often solids at room temperature.

Mechanism of Action

The mechanism of action of a tetrazole compound would depend on its specific structure and the context in which it is used. For example, in medicinal chemistry, tetrazoles are often used as bioisosteres for carboxylic acid groups.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with tetrazoles depend on their specific structure and properties. Some tetrazoles are used in the production of explosives and can be hazardous.

Future Directions

The use of tetrazoles in various fields, including medicinal chemistry, materials science, and synthetic chemistry, is an active area of research. Future directions may include the development of new synthetic methods, the design of new tetrazole-based drugs, and the exploration of new applications for these versatile compounds.